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Compound of Interest

Compound Name: C.l. Vat violet 1

Cat. No.: B1669113

Introduction

C.l. Vat Violet 1 (C.I. 60010) is an anthraquinone-derived vat dye known for its excellent color
fastness, making it a staple in the textile industry for dyeing cellulosic fibers like cotton and
linen.[1][2][3] In a research context, its well-defined structure and stability make it a valuable
model compound for studying dye-substrate interactions, molecular adsorption, and advanced
material applications.[4]

Like all vat dyes, C.I. Vat Violet 1 is insoluble in water.[4] To be used in solution-based
applications, it must first be converted to its water-soluble "leuco” form through a chemical
reduction process in an alkaline environment, a procedure known as "vatting".[5][6] This leuco
form can then be re-oxidized to the insoluble pigment form.[5]

This document provides a detailed, standardized procedure for the preparation of a C.l. Vat
Violet 1 stock solution for laboratory and research purposes. It outlines the necessary
reagents, safety precautions, and a step-by-step protocol for the vatting process to generate a
consistent and usable solution.

Physicochemical and Safety Data

Proper handling and understanding of the compound's properties are critical for successful and
safe experimentation.

Table 1: Physicochemical Properties of C.l. Vat Violet 1
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Property Value Reference
C.l. Name Vat Violet 1; 60010 [7]
CAS Number 1324-55-6 [4]
Molecular Formula C34H14Cl202 [3]
Molecular Weight 525.38 g/mol [3]
Appearance Purple-brown or blue-black 3]

powder

Solubility (Original Form)

Insoluble in water, ethanol,
acetone. Slightly soluble in
toluene, xylene, chloroform,

nitrobenzene, pyridine.

[3]

Solubility (Leuco Form)

Soluble in agueous alkaline

solution.

[4]115]

Color in Solution

Leuco form is blue in alkaline
solution; Original pigment is

violet.

[3]

Table 2: Hazard Identification and Safety Precautions
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o Recommended
Hazard Description . Reference
Precautions
Wear nitrile gloves,
) safety goggles, and a
May cause skin, eye,
) lab coat. Handle
) and respiratory _
C.l. Vat Violet 1 o ) powder in a fume [819]
irritation. Harmful if
hood or use a dust
swallowed. _
mask to avoid
inhalation.
Wear chemical-
_ resistant gloves,
) ) Corrosive. Causes
Sodium Hydroxide ) safety goggles, and a
severe skin burns and i ) [8]
(NaOH) face shield. Handle in
eye damage. )
a well-ventilated area
or fume hood.
Store in a cool, dry
Harmful if swallowed. place away from
Self-heating; may moisture and air.
Sodium Hydrosulfite catch fire. Can be Wear gloves, goggles,
[LO][11][12]

(Naz2S204)

irritating to skin, eyes,
and respiratory

system.

and a dust mask when
handling the powder.
Ensure good

ventilation.

Experimental Protocol: Preparation of 1% (w/v)
Stock Solution

This protocol details the preparation of 100 mL of a 1% (10 mg/mL) C.l. Vat Violet 1 stock

solution in its reduced leuco form.

3.1 Materials and Equipment

e Reagents:

o C.L Vat Violet 1 powder (C.l. 60010)
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o Sodium hydroxide (NaOH), pellets or solution (e.g., 5 M)
o Sodium hydrosulfite (Na2S204), powder

o Deionized (DI) water, deoxygenated (prepared by boiling for 30 minutes and cooling under
an inert gas like nitrogen or argon)

e Equipment:
o 250 mL three-neck round-bottom flask
o Magnetic stirrer and stir bar
o Heating mantle or water bath
o Thermometer or temperature probe
o Graduated cylinders (10 mL, 100 mL)
o Analytical balance
o Spatulas and weighing boats
o Inert gas supply (Nitrogen or Argon) with tubing
o Septa for sealing flask necks
o Airtight, amber glass storage bottle

o Standard Personal Protective Equipment (PPE): Lab coat, safety goggles, chemical-
resistant gloves.

3.2 Step-by-Step Procedure
The entire procedure should be performed in a well-ventilated chemical fume hood.

e Preparation of Alkaline Solution:
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o Measure approximately 80 mL of deoxygenated DI water into the 250 mL round-bottom
flask.

o Add a magnetic stir bar.

o Carefully add 2.0 g of sodium hydroxide (NaOH) pellets to the water while stirring to
dissolve. Caution: The dissolution is exothermic. This creates an approximately 0.5 M
NaOH solution.

o Allow the solution to cool to the target vatting temperature of 50-60°C.[13]

o Dispersion of the Dye:
o On an analytical balance, weigh 1.0 g of C.I. Vat Violet 1 powder.

o Slowly add the dye powder to the stirring alkaline solution in the flask. The powder will not
dissolve at this stage but will form a suspension.

o Vatting (Reduction):

o Maintain the temperature of the dye suspension at 50-60°C using a heating mantle or
water bath.[5]

o Begin to gently purge the flask's headspace with an inert gas (nitrogen or argon) to
prevent premature oxidation of the leuco dye by atmospheric oxygen.

o Weigh 2.0 g of sodium hydrosulfite (Na2S204) powder.

o Slowly add the sodium hydrosulfite to the heated dye suspension in small portions over 5-
10 minutes.

o Observe the color change. The violet suspension should transform into a clear, blue-
colored solution as the insoluble dye is reduced to its soluble leuco form.[3]

o Continue stirring at 50-60°C for an additional 15-20 minutes to ensure the reduction is
complete.[1]

o Final Preparation and Storage:
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o Turn off the heat and allow the solution to cool to room temperature under a positive
pressure of inert gas.

o Once cool, carefully transfer the solution to a 100 mL volumetric flask.

o Rinse the reaction flask with small amounts of deoxygenated DI water and add the
rinsings to the volumetric flask to ensure a complete transfer.

o Bring the final volume to 100 mL with deoxygenated DI water.

o Quickly transfer the final stock solution to an airtight, amber glass bottle. Purge the
headspace with inert gas before sealing tightly.

o Store the stock solution in a cool, dark place (refrigeration at 4°C is recommended for
longer-term stability). The leuco form is sensitive to oxygen and light and will re-oxidize
back to the insoluble violet pigment if not stored properly.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the logical workflow of the preparation protocol.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. Prepare Alkaline Solution
(2g NaOH in 80mL Deoxygenated H20)

'

2. Disperse Dye
(Add 1g C.I. Vat Violet 1 Powder)

'

3. Heat to 50-60°C
& Purge with N2/Ar

4. Vatting (Reduction)
(Add 2g Naz2S204)

Observe Color Change
(Violet Suspension — Blue Solution)

5. Cool to Room Temp
(Under Inert Atmosphere)

'

6. Adjust to Final Volume (100 mL)
with Deoxygenated H20

7. Transfer & Store

(Airtight Amber Bottle, 4°C)
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Caption: Experimental workflow for preparing C.l. Vat Violet 1 leuco stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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